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Compound of Interest

Compound Name: 4-Chloro-4'-hydroxybenzophenone

Cat. No.: B3417327

Essential Safety and Handling Guide for 4-
Chloro-4'-hydroxybenzophenone

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 4-Chloro-4'-hydroxybenzophenone (CAS No: 42019-78-3). It is
intended for researchers, scientists, and drug development professionals to ensure safe
laboratory practices.

Hazard Identification and Classification

4-Chloro-4'-hydroxybenzophenone is classified as a hazardous substance. The primary
hazards are skin, eye, and respiratory irritation[1][2].

GHS Hazard Classification[2]

Hazard Class Hazard Category Hazard Statement
Skin Irritation Category 2 H315: Causes skin irritation
o H319: Causes serious eye
Eye Irritation Category 2 o
irritation
Specific target organ toxicity — H335: May cause respiratory
. Category 3 o
single exposure irritation
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Signal Word: Warning[1]

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to prevent exposure. The following equipment should be used

based on the potential for exposure.

Specifications & Best

Body Part Recommended Protection .
Practices

Safety glasses with side- Must comply with OSHA's 29
Eyes/Face shields or chemical safety CFR 1910.133 or European

goggles. Standard EN166][3].

) ) Gloves must be inspected
Chemical-resistant gloves
) o before use. Remove and wash

Skin (e.g., Nitrile rubber) and a lab

coat or protective clothing.

contaminated clothing before
reuse[1][4].

Respiratory

Use in a well-ventilated area. A
NIOSH-approved respirator is

needed if dust is generated.

For significant dust generation
or in emergencies, a self-
contained breathing apparatus
(SCBA) may be necessary[4]

[5].

Operational Plan: Step-by-Step Handling Protocol

Adherence to a strict operational plan is crucial to minimize exposure and ensure safe handling

from receipt to disposal.

1. Engineering Controls:

» Always handle 4-Chloro-4'-hydroxybenzophenone in a well-ventilated area, preferably
within a certified chemical fume hood[1][4].
o Ensure that an eyewash station and a safety shower are readily accessible and have been

recently tested[4].

2. Pre-Handling Preparation:
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» Before handling, put on all required PPE as detailed in the table above.
e Ensure the work area is clean and uncluttered.

3. Handling the Chemical:

e Minimize the generation and accumulation of dust[4]. Use a spatula for transferring the solid
powder.
» Avoid all personal contact, including inhalation of dust and contact with eyes and skin[1][4]

[6].

» Keep the container tightly closed when not in use[3][4].
4. Post-Handling Procedures:

» After handling, wash hands and any exposed skin thoroughly with soap and water[1][4].
o Clean the work area and decontaminate any equipment used.
o Dispose of contaminated gloves and other disposable PPE as hazardous waste.

5. Storage:

e Store in a cool, dry, and well-ventilated place away from incompatible materials like strong
oxidizing agents[3][4].
o Keep the container tightly closed to prevent contamination and exposure[3][4].

Disposal Plan

Waste containing 4-Chloro-4'-hydroxybenzophenone is considered hazardous and must be
disposed of according to regulations.

e Unused Product: Surplus and non-recyclable material should be collected and disposed of
by a licensed chemical destruction plant or through controlled incineration with flue gas
scrubbing[1].

o Contaminated Materials: Dispose of contaminated gloves, clothing, and other materials as
hazardous waste. Do not mix with other waste.

» Prohibition: Do not dispose of the chemical down the drain or into sewer systemsJ[1].
Discharge into the environment must be avoided[1].
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First Aid Measures

In case of exposure, follow these immediate first aid protocols.

Exposure Route First Aid Instructions

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact ) )

upper and lower eyelids. Seek medical

attention[1][4].

Remove contaminated clothing and shoes
) immediately. Flush skin with plenty of soap and
Skin Contact . .
water for at least 15 minutes. Seek medical

attention if irritation occurs[1][4].

Remove the individual from exposure to fresh

air immediately. If breathing is difficult, give

Inhalation
oxygen. If not breathing, give artificial
respiration. Seek medical attention[1][4].
Do NOT induce vomiting. If the person is
conscious and alert, rinse their mouth and have
Ingestion them drink 2-4 cupfuls of water. Never give

anything by mouth to an unconscious person.

Seek immediate medical aid[1][4].

Quantitative Data

Physical and Chemical Properties
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Property Value

Molecular Formula C13H9CIO2[7]

Molecular Weight 232.66 g/mol [2][7]

Appearance Beige to Light Brown Powder/Solid[1][3]
Melting Point 177 - 181 °C/ 350.6 - 357.8 °F[3]
Boiling Point 257 °C 1 494.6 °F @ 13 mmHg[3]

Flash Point 100 °C /212 °F[3]

Ecotoxicity Data[1]

Organism Test Result Duration

Fish (Carassius

LC50 51.893 mg/L 96 h
auratus)
Daphnia (Daphnia

EC50 43.03 mg/L 48 h
magna)
Algae
(Pseudokirchneriella EC50 31.255 mg/L 96 h
subcapitata)
Microorganisms
(Tetrahymena IGC50 26.675 mg/L 48 h

pyriformis)

Experimental Workflow Visualization

4-Chloro-4'-hydroxybenzophenone serves as a key chemical intermediate in the synthesis of
Fenofibrate, a medication used to manage cholesterol levels[8]. The diagram below illustrates
its role in this pharmaceutical production process.
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chloride 4-Chloro-4'-hydroxybenzophenone Synthetic Process

Click to download full resolution via product page

Caption: Role of 4-Chloro-4'-hydroxybenzophenone in Fenofibrate synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3417327#personal-protective-equipment-for-
handling-4-chloro-4-hydroxybenzophenone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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